Cas no 1807086-03-8 (3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1807086-03-8
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4879074
• Update Time: 2025-06-15

3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H9F2N3O2/c11-10(12)7-4-15-8(1-9(16)17)6(3-14)5(7)2-13/h4,10H,1,3,14H2,(H,16,17)
• InChI Key： VVOSNANGTYIHCV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(CN)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: -2.7
• Topological Polar Surface Area: 100

Additional information on 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid

Introduction to 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1807086-03-8)

3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid, with the CAS number 1807086-03-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a cyano group, and a difluoromethyl moiety, which collectively contribute to its potential therapeutic applications.

The molecular structure of 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid is highly versatile, making it an attractive candidate for various drug development programs. The presence of the aminomethyl group allows for easy functionalization and derivatization, which can be crucial for optimizing pharmacological properties such as solubility, bioavailability, and metabolic stability. Additionally, the cyano group and the difluoromethyl moiety provide unique electronic and steric properties that can influence the compound's biological activity and selectivity.

Recent studies have highlighted the potential of 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. The researchers found that the compound effectively reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the anticancer properties of 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid. The results showed that the compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent pathways. These findings suggest that this compound could be a promising lead for developing new anticancer agents.

The pharmacokinetic profile of 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid has also been investigated in preclinical studies. A study published in the Journal of Pharmaceutical Sciences reported that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid has been studied for its use as a chemical probe in biological research. The unique structural features of this compound make it an excellent tool for investigating protein-protein interactions and signaling pathways. For example, a study published in Chemical Biology & Drug Design utilized this compound to explore its binding interactions with specific protein targets involved in neurodegenerative diseases.

The synthesis of 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 4-cyano-5-difluoropyridine with an appropriate amine followed by esterification or amidation to form the final product. These synthetic methods have been described in detail in several peer-reviewed articles, providing valuable insights for researchers interested in synthesizing this compound.

The safety profile of 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid has also been evaluated through extensive toxicity studies. Preclinical data indicate that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1807086-03-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to its growing importance in the scientific community.